Cas no 52026-33-2 (1,3-Butanedione, 2-(1H-benzimidazol-2-ylthio)-1-phenyl-)

• Product Name: 1,3-Butanedione, 2-(1H-benzimidazol-2-ylthio)-1-phenyl-
• CAS No: 52026-33-2
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 360836
• PubChem ID: 71365845
• Update Time: 2025-04-19

1,3-Butanedione, 2-(1H-benzimidazol-2-ylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-(1H-benzimidazol-2-ylthio)-1-phenyl-
• 2-(1H-benzimidazol-2-ylsulfanyl)-1-phenylbutane-1,3-dione
• DTXSID20789229
• 52026-33-2
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]-1-phenylbutane-1,3-dione

• Inchi： 1S/C17H14N2O2S/c1-11(20)16(15(21)12-7-3-2-4-8-12)22-17-18-13-9-5-6-10-14(13)19-17/h2-10,16H,1H3,(H,18,19)
• InChI Key： YQQPJGCFEHSGLP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C(C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.07772
• Monoisotopic Mass: 310.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 62.82